Cas no 1286207-92-8 ((R)-Tert-Butyl 1-cyclobutylpyrrolidin-3-ylcarbamate)

• Product Name: (R)-Tert-Butyl 1-cyclobutylpyrrolidin-3-ylcarbamate
• CAS No: 1286207-92-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 4788137
• Update Time: 2025-05-21

(R)-Tert-Butyl 1-cyclobutylpyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 1-cyclobutylpyrrolidin-3-ylcarbamate
• (R)-tert-Butyl (1-cyclobutylpyrrolidin-3-yl)carbamate
• (R)-Tert-Butyl 1-cyclobutylpyrrolidin-3-ylcarbamate

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)14-10-7-8-15(9-10)11-5-4-6-11/h10-11H,4-9H2,1-3H3,(H,14,16)/t10-/m1/s1
• InChI Key： QDMQAWYPPIACQF-SNVBAGLBSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCN(C1)C1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6

Additional information on (R)-Tert-Butyl 1-cyclobutylpyrrolidin-3-ylcarbamate

Compound CAS No. 1286207-92-8: (R)-Tert-Butyl 1-Cyclobutylpyrrolidin-3-Ylcarbamate

The compound with CAS number 1286207-92-8, known as (R)-Tert-butyl 1-cyclobutylpyrrolidin-3-ylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a pyrrolidine ring substituted with a cyclobutyl moiety. The stereochemistry at the chiral center is specified as (R), indicating a specific spatial arrangement of the substituents.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel therapeutic agents. The tert-butyl group is known for its steric bulk, which can influence the compound's pharmacokinetic properties, such as absorption and metabolism. Meanwhile, the cyclobutane ring introduces strain into the molecule, potentially enhancing its reactivity in certain chemical transformations. The combination of these structural features makes this compound a valuable tool in medicinal chemistry research.

One of the most promising areas of research involving (R)-Tert-butyl 1-cyclobutylpyrrolidin-3-ylcarbamate is its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in the construction of complex ring systems, leveraging the strained cyclobutane ring to facilitate intramolecular reactions. These studies have demonstrated that this compound can serve as an efficient building block for constructing molecules with intricate architectures, which are often challenging to synthesize using traditional methods.

In addition to its synthetic utility, this compound has also been investigated for its biological activity. Preliminary assays have revealed that it exhibits moderate activity against certain enzymes and cellular targets, suggesting potential applications in drug discovery. However, further research is required to fully elucidate its pharmacological profile and determine its suitability for therapeutic use.

The synthesis of (R)-Tert-butyl 1-cyclobutylpyrrolidin-3-ylcarbamate involves a multi-step process that combines principles from stereochemistry and organocatalysis. Key steps include the formation of the pyrrolidine ring through an intramolecular cyclization reaction and the subsequent introduction of the tert-butyl group via a carbamate formation step. The stereochemical outcome of these reactions is critical, as it determines the compound's enantiomeric purity and biological activity.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Research indicates that it undergoes slow degradation under aerobic conditions, raising concerns about its persistence in aquatic environments. As such, efforts are underway to develop more sustainable synthesis routes and disposal methods to minimize its environmental footprint.

In conclusion, (R)-Tert-butyl 1-cyclobutylpyrrolidin-3-ylcarbamate represents a fascinating example of how structural complexity can be harnessed to create compounds with diverse functional applications. Its unique properties make it an invaluable tool in both academic research and industrial development. As advancements in synthetic methodology continue to emerge, it is likely that this compound will find even more innovative uses in the years to come.